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Compound of Interest

Compound Name: EC19

Cat. No.: B1671071 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the quality control (QC) and batch-to-batch

verification of EC19, a synthetic analogue of 13-cis retinoic acid. The information is presented

in a question-and-answer format to directly address potential issues encountered during

experimentation.

Frequently Asked Questions (FAQs)
Q1: What is EC19 and what is its primary mechanism of action?

EC19 is a synthetic retinoid, an analogue of 13-cis retinoic acid.[1] Like other retinoids, its

mechanism of action is mediated through the retinoic acid signaling pathway. EC19 is believed

to interact with nuclear retinoic acid receptors (RARs) and retinoid X receptors (RXRs).[2][3][4]

[5][6] This interaction modulates the transcription of a wide array of genes involved in cellular

processes such as differentiation, proliferation, and apoptosis.[2][3][6][7] Studies have shown

its potential in inducing stem cell differentiation and exhibiting anticancer activity.[1][8][9]

Q2: What are the critical quality attributes to consider for EC19?

The critical quality attributes for EC19, as with other small molecule drugs, include:

Identity: Confirmation of the chemical structure.

Purity: Absence of process-related impurities and degradation products.
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Potency/Assay: The concentration of the active substance.

Physical Characteristics: Appearance, solubility, and crystal form.

Residual Solvents: Levels of any remaining solvents from the manufacturing process.

Q3: How can I verify the identity and purity of a new batch of EC19?

High-Performance Liquid Chromatography (HPLC) coupled with UV detection (HPLC-UV) and

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are powerful analytical techniques for

this purpose.[10][11][12] HPLC can be used to separate EC19 from potential impurities, and

the retention time can be compared to a reference standard for identification. LC-MS/MS

provides mass-to-charge ratio data, which offers a more definitive structural confirmation.

Q4: What are the recommended storage conditions for EC19 to ensure its stability?

As a retinoid analogue, EC19 is likely sensitive to light, heat, and oxidation. It is recommended

to store EC19 in a well-sealed container, protected from light, and at a low temperature (e.g.,

-20°C or -80°C for long-term storage). All handling of retinoids should be performed under

yellow light to prevent photoisomerization.

Troubleshooting Guides
Issue 1: Inconsistent or unexpected biological activity
between different batches of EC19.
Question: We are observing significant variations in the cellular response (e.g., differentiation

efficiency, cytotoxicity) when using different batches of EC19, even though they are from the

same supplier. What could be the cause and how can we troubleshoot this?

Answer: Batch-to-batch variability is a common challenge in research using small molecules.

[13][14] The observed inconsistency could stem from several factors:

Purity Differences: Even minor variations in the purity profile between batches can lead to

different biological outcomes. The presence of unidentified impurities with their own

biological activities could be a confounding factor.
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Isomeric Composition: Retinoids can exist as different isomers, and the specific ratio of these

isomers might vary between batches. Since different isomers can have different affinities for

RAR and RXR receptors, this can impact the overall biological effect.[15][16]

Degradation: Improper storage or handling could lead to the degradation of EC19 in one of

the batches.

Troubleshooting Workflow:
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Troubleshooting Batch-to-Batch Variability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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